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Compound of Interest

Compound Name: Phenylglyoxylate

Cat. No.: B1224774 Get Quote

Phenylglyoxylate: A Comprehensive Technical
Guide
This guide provides an in-depth overview of the chemical structure, properties, synthesis, and

biological relevance of phenylglyoxylate, tailored for researchers, scientists, and professionals

in drug development.

Chemical Structure and Nomenclature
Phenylglyoxylate is the carboxylate anion derived from phenylglyoxylic acid. It is classified as

a 2-oxo monocarboxylic acid, where the aldehyde hydrogen of glyoxylic acid is substituted by a

phenyl group.[1][2]

The IUPAC name for the acidic form, phenylglyoxylic acid, is oxo(phenyl)acetic acid or 2-oxo-2-

phenylacetic acid.[1][2] Consequently, the IUPAC name for the conjugate base is

oxo(phenyl)acetate.

Common synonyms for phenylglyoxylic acid include benzoylformic acid, α-ketophenylacetic

acid, and phenylglyoxalic acid.[1][2][3] The corresponding synonyms for the anion are

benzoylformate and phenylglyoxylate.

Chemical Structures:

Phenylglyoxylic Acid:
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Chemical Formula: C₈H₆O₃

SMILES: O=C(C(=O)O)c1ccccc1

InChI: InChI=1S/C8H6O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5H,(H,10,11)

Phenylglyoxylate (anion):

Chemical Formula: C₈H₅O₃⁻

SMILES: O=C(C(=O)[O-])c1ccccc1

InChI: InChI=1S/C8H6O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5H,(H,10,11)/p-1

Physicochemical Properties
A summary of the key physicochemical properties of phenylglyoxylic acid and its common

esters, methyl phenylglyoxylate and ethyl phenylglyoxylate, is presented below.

Table 1: Physicochemical Properties of Phenylglyoxylic Acid and its Esters

Property
Phenylglyoxylic
Acid

Methyl
Phenylglyoxylate

Ethyl
Phenylglyoxylate

Molecular Formula C₈H₆O₃ C₉H₈O₃ C₁₀H₁₀O₃

Molecular Weight 150.13 g/mol [1][3] 164.16 g/mol [4] 178.18 g/mol [5]

Appearance

Colorless to light

yellow crystalline

solid[1][2]

Liquid
Clear colorless to

yellow liquid

Melting Point 64-66 °C[1][3] 17 °C[6] Not applicable

Boiling Point 163 °C at 15 mmHg[1]
>113 °C (flash point)

[6]

138-139 °C at 18

mmHg

Solubility in Water 920 g/L at 0 °C[1] Not specified 1143 mg/L at 25 °C

pKa 2.15[3] Not applicable Not applicable

CAS Number 611-73-4[1][2] 15206-55-0[4] 1603-79-8
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Experimental Protocols
Phenylglyoxylic acid is a valuable building block in organic synthesis.[3] Several methods for its

preparation have been established.

Synthesis of Phenylglyoxylic Acid via Oxidation of
Mandelic Acid
A common laboratory-scale synthesis involves the oxidation of mandelic acid using an oxidizing

agent like potassium permanganate.[3]

Protocol:

Dissolve mandelic acid in water.

Slowly add a solution of potassium permanganate to the mandelic acid solution while

maintaining a controlled temperature.

The reaction mixture is typically stirred for several hours until the purple color of the

permanganate disappears, indicating the completion of the oxidation.

The resulting manganese dioxide precipitate is removed by filtration.

The filtrate is then acidified, leading to the precipitation of phenylglyoxylic acid.

The crude product can be purified by recrystallization from a suitable solvent, such as a

mixture of benzene and petroleum ether.

Synthesis of Phenylglyoxylic Acid via Hydrolysis of
Benzoyl Cyanide
An alternative route to phenylglyoxylic acid is the hydrolysis of benzoyl cyanide.[3]

Protocol:

Benzoyl cyanide is treated with a strong acid, such as concentrated hydrochloric acid.[7]
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The mixture is heated and stirred for an extended period to ensure complete hydrolysis of

the nitrile group to a carboxylic acid and the ketone.[7]

After cooling, the reaction mixture is poured into water and extracted with an organic solvent

like chloroform.[7]

The organic extract is dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is

removed under reduced pressure.[7]

The resulting crude phenylglyoxylic acid can be further purified by vacuum distillation or

recrystallization.[7]

Biological Significance and Metabolic Pathways
Phenylglyoxylate is a known human xenobiotic metabolite.[2][8] Its presence in urine is often

used as a biomarker for exposure to styrene.[9] Styrene, an industrial chemical used in the

production of plastics and resins, is metabolized in the body to mandelic acid and subsequently

to phenylglyoxylic acid before excretion.[9]

Styrene Metabolism Pathway
The metabolic conversion of styrene to its excretable metabolites involves a series of

enzymatic reactions, primarily occurring in the liver.

Styrene Styrene-7,8-oxideCYP450 Mandelic AcidEpoxide hydrolase Phenylglyoxylic Acid

Mandelate
dehydrogenase Urinary Excretion

Click to download full resolution via product page

Styrene metabolism to phenylglyoxylic acid.

Role in Glyoxylate Metabolism
As a derivative of glyoxylic acid, phenylglyoxylate can be involved in the broader context of

glyoxylate and dicarboxylate metabolism.[10] Glyoxylate metabolism is a crucial set of

pathways involved in the conversion of fats to carbohydrates and the detoxification of certain

compounds.
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Logical Workflow for Biomarker Analysis
The determination of phenylglyoxylic acid in urine as a biomarker for styrene exposure follows

a logical experimental workflow.

Sample Preparation

Instrumental Analysis

Data Processing

Urine Sample Collection

Solid-Phase or Liquid-Liquid Extraction

Chemical Derivatization (optional)

Gas or Liquid Chromatography

Mass Spectrometry (MS)

Quantification

Interpretation of Exposure Levels
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Workflow for phenylglyoxylate biomarker analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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